Cas no 88839-16-1 (1H-1,2,4-Triazole-3-carboxamide, N-methyl-1,5-diphenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, N-methyl-1,5-diphenyl-
• CAS No: 88839-16-1
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 620897
• PubChem ID: 13255419
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide, N-methyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, N-methyl-1,5-diphenyl-
• N-methyl-1,5-diphenyl-1,2,4-triazole-3-carboxamide
• 88839-16-1
• DTXSID80532293
• CCG-329597
• N-Methyl-1,5-diphenyl-1H-1,2,4-triazole-3-carboxamide
• AKOS000738761

• Inchi： 1S/C16H14N4O/c1-17-16(21)14-18-15(12-8-4-2-5-9-12)20(19-14)13-10-6-3-7-11-13/h2-11H,1H3,(H,17,21)
• InChI Key： MEWHYNGESGVOJM-UHFFFAOYSA-N
• SMILES： O=C(C1N=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)NC

Computed Properties

• Exact Mass: 278.11676108g/mol
• Monoisotopic Mass: 278.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.8Ų